Cas no 814-94-8 (Tin(II) Oxalate)

• Product Name: Tin(II) Oxalate
• CAS No: 814-94-8
• MF: C₂H₂O₄Sn
• MW: 208.744880199432
• MDL: MFCD00040678
• CID: 39946
• PubChem ID: 24865117
• Update Time: 2025-07-20

Tin(II) Oxalate Chemical and Physical Properties

Names and Identifiers

• Tin(II) oxalate
• OXALIC ACID TIN(II) SALT
• STANNOUS OXALATE
• TIN OXALATE
• Ethanedioicacid,tin(2+)salt(1:1)
• ethanedioicacid,tin(2++)salt(1:1)
• oxalicacid,tin(2+)salt(1:1)
• stavelancinaty
• tin(2+)oxalate
• Ethanedioic acid, tin salt
• oxalic acid, tin salt
• Tin(Ⅱ)oxalate
• STANNOUS OXALATE (TIN II OXALATE)
• Oxalic acid tin(II) salt, Stannous oxalate
• oxalic acid,diterbium (III)-compound
• oxalic acid,tin (IV)-compound
• Oxalsaeure,Diterbium(III)-Verbindung
• Oxalsaeure,Zinn(IV)-Verbindung
• Tb(III)-oxalate decahydrate
• TERBIUM (III) OXALATE,HYDROUS
• TERBIUM OXALATE
• TERBIUM OXALATE HYDRATE
• TERBIUM(III) OXALATE HYDRATE
• TERBIUM(III) OXALATE HYDRATE,99.
• Triacontane
• Tin (II) oxalate
• Tin(2+) oxalate
• Ethanedioic acid, tin(2+) salt (1:1)
• Stavelan cinaty [Czech]
• tin(ii)oxalate
• SAR72FE8EH
• Stavelan cinaty
• Tin II oxalate
• OQBLGYCUQGDOOR-UHFFFAOYSA-L
• Oxalic acid, tin(2+) salt (1:1)
• Oxalic acid, tin(2+) salt (1:1) (8CI)
• Tin oxalate (SnC2O4) (6CI, 7CI)
• Fascat 2001
• SV CAT-100
• SCHEMBL28424
• DB-056533
• DTXSID1061152
• SCHEMBL28425
• STANNOUS OXALATE [MI]
• 814-94-8
• EINECS 212-414-0
• C2O4Sn
• oxalate;tin(2+)
• DTXCID4048220
• Oxalic acid, tin(II) salt
• ETHANEDIOIC ACID TIN(2+) SALT (1:1)
• ?(2)-tin(2+) oxalate ion
• UNII-SAR72FE8EH
• EC 212-414-0
• Tin(II) Oxalate

• MDL： MFCD00040678
• Inchi： 1S/C2H2O4.Sn/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);
• InChI Key： FGFWCOVNCKWNLU-UHFFFAOYSA-N
• SMILES： [Sn].O=C(C(O)=O)O

Computed Properties

• Exact Mass: 207.88200
• Monoisotopic Mass: 207.881855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 60.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 3,56 g/cm3
• Melting Point: 280°C (dec.)
• Boiling Point: 365.1 °C at 760 mmHg
• Flash Point: 188.8 °C
• Solubility: 0.5g/l
• Water Partition Coefficient: Soluble in dilute HCl. Insoluble in water.Soluble in acids. Insoluble in water and acetone.
• PSA: 80.26000
• LogP: -3.89460
• Merck: 14,8786
• Solubility: Not determined

Tin(II) Oxalate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H312
• Warning Statement： P280
• Hazardous Material transportation number：UN 3288
• WGK Germany：1
• Hazard Category Code： 21/22
• Safety Instruction： S24/25
• RTECS：XQ3950000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at 15 - 25 ° C in a tightly closed container in a dry place.
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Tin(II) Oxalate

Comprehensive Guide to Tin(II) Oxalate (CAS No. 814-94-8): Properties, Applications, and Industry Insights

Tin(II) Oxalate, with the CAS number 814-94-8, is an inorganic compound widely recognized for its unique chemical properties and diverse industrial applications. This white crystalline powder, composed of tin and oxalate ions, has garnered significant attention in materials science, catalysis, and specialty chemical synthesis. As industries increasingly seek sustainable and efficient chemical solutions, Tin(II) Oxalate emerges as a compound of interest due to its role in advanced material development and niche manufacturing processes.

The molecular structure of Tin(II) Oxalate (SnC₂O₄) enables its participation in redox reactions, making it valuable for electrochemical applications. Researchers frequently investigate its thermal decomposition characteristics, which are critical for producing tin-based nanomaterials. Recent studies highlight its potential in energy storage systems, aligning with the global focus on battery technology advancements and renewable energy solutions.

In industrial settings, 814-94-8 serves as a precursor for tin oxide coatings, which find applications in transparent conductive films for solar panels and touchscreen devices. The compound's controlled decomposition allows for the creation of uniform thin films with desirable electrical properties. This application resonates with current market demands for energy-efficient technologies and smart device components, making Tin(II) Oxalate particularly relevant in today's tech-driven economy.

Quality parameters for CAS 814-94-8 typically include purity levels (often ≥99%), particle size distribution, and moisture content. Manufacturers employ advanced analytical techniques like X-ray diffraction (XRD) and thermogravimetric analysis (TGA) to verify these specifications. These quality control measures ensure consistent performance in applications ranging from ceramic glazes to specialized chemical vapor deposition processes.

From an environmental perspective, proper handling and disposal of Tin(II) Oxalate align with growing industry emphasis on green chemistry principles. While the compound itself has specific handling requirements, its role in creating more sustainable materials contributes to circular economy initiatives. This dual nature – requiring careful management while enabling eco-friendly applications – makes it a fascinating subject for environmental chemists and materials engineers alike.

The global market for 814-94-8 Tin(II) Oxalate reflects broader trends in specialty chemicals, with increasing demand from Asia-Pacific regions driving innovation in production methods. Suppliers now offer customized particle sizes and purity grades to meet specific application needs, from electronic materials to research laboratory reagents. This specialization demonstrates how niche chemical products adapt to evolving technological requirements.

Researchers continue to explore novel applications for CAS No. 814-94-8, particularly in nanotechnology and advanced material synthesis. Its decomposition kinetics make it suitable for creating tin oxide nanostructures with controlled morphologies – a property highly valued in gas sensor development and photocatalytic systems. These cutting-edge applications position Tin(II) Oxalate as a compound with significant future potential in emerging technologies.

For laboratories and industrial users, proper storage of Tin(II) Oxalate involves protection from moisture and extreme temperatures. Technical datasheets provide detailed guidance on compatibility and shelf life considerations. These practical aspects are crucial for maintaining the compound's performance characteristics, especially when used in sensitive applications like precursor chemistry or material science research.

The synthesis of 814-94-8 typically involves precipitation reactions between tin salts and oxalic acid, with process optimization focusing on yield and particle size control. Recent process improvements have reduced energy consumption during production, addressing industry concerns about sustainable manufacturing and carbon footprint reduction in chemical production.

As regulatory frameworks evolve globally, compliance documentation for Tin(II) Oxalate continues to be updated. Suppliers now provide extensive technical support, including material safety data sheets and application notes, helping users navigate the compound's safe and effective utilization. This comprehensive approach to product stewardship reflects modern chemical industry best practices.

In academic circles, CAS 814-94-8 serves as an important teaching tool for demonstrating decomposition chemistry and nanomaterial synthesis principles. Its well-characterized thermal behavior makes it ideal for student experiments and research projects focusing on solid-state reactions and material characterization techniques.

The future outlook for Tin(II) Oxalate appears promising, with potential expansions into new technological domains. As industries pursue miniaturized electronics and advanced functional materials, the unique properties of this compound may unlock innovative applications not yet envisioned. Continued research and development will likely reveal additional uses for this versatile chemical in our technologically advancing world.